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Compound of Interest

Compound Name:
4-Methyl-2-oxopentanoic acid-13C

sodium

Cat. No.: B1612986 Get Quote

Essential Safety and Handling Guide for 4-Methyl-2-
oxopentanoic acid-13C sodium
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 4-Methyl-2-oxopentanoic acid-13C sodium. The

following procedural guidance outlines the necessary personal protective equipment (PPE),

operational plans for safe handling, and compliant disposal methods.

Chemical and Hazard Information
Chemical Identity and Properties:
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Property Value

Chemical Name 4-Methyl-2-oxopentanoic acid-13C sodium

Synonyms
α-Ketoisocaproic acid-13C sodium salt, Sodium

4-methyl-2-oxovalerate-13C

CAS Number 93523-70-7

Molecular Formula C₅¹³CH₉NaO₃

Molecular Weight 153.12 g/mol

Appearance White to off-white solid.

Storage

Store at -20°C, sealed, away from moisture and

light. For long-term storage (up to 6 months),

-80°C is recommended.[1]

Hazard Identification and Safety Precautions:

The Carbon-13 (¹³C) isotope is a stable, non-radioactive isotope of carbon.[2] Therefore, 4-
Methyl-2-oxopentanoic acid-13C sodium presents no radiological hazard.[2][3] The primary

safety concerns are associated with the chemical properties of the molecule, which are

considered identical to its unlabeled counterpart.[2]

The unlabeled form, 4-Methyl-2-oxopentanoic acid sodium salt, is classified as an irritant. The

free acid has been noted to cause severe skin burns and eye damage.[4] Although the

toxicological properties of this specific compound have not been fully investigated, it is crucial

to handle it with caution to avoid potential health effects.[5]
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Hazard Description Precautionary Statement

Eye Irritation May cause eye irritation.[5]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[4]

Skin Irritation

May cause skin irritation.[5]

The free acid form can cause

severe skin burns.[4]

P264: Wash hands thoroughly

after handling.[4] P280: Wear

protective gloves/protective

clothing.[4]

Inhalation

May cause respiratory tract

irritation, especially as a dust.

[5]

P260: Do not breathe

dust/fume/gas/mist/vapors/spr

ay.[4]

Ingestion
May cause irritation of the

digestive tract.[5]

P301+P330+P331: IF

SWALLOWED: Rinse mouth.

Do NOT induce vomiting.[4]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential to ensure laboratory safety and

environmental compliance.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-Methyl-2-oxopentanoic acid-13C sodium.
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Equipment Specification Rationale

Eye Protection

Chemical safety goggles that

provide full splash and impact

protection.[5][6]

Protects eyes from dust

particles and potential

splashes.[6]

Hand Protection Nitrile or latex gloves.[7]
Prevents direct skin contact

with the chemical.[5]

Body Protection
A lab coat or chemical-

resistant apron.[6]

Protects skin and clothing from

spills and contamination.[6]

Respiratory Protection
A NIOSH-approved N95 dust

mask or higher.

Required when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation of dust.[8][9]

Experimental Protocol: Step-by-Step Handling
Procedure

Preparation:

Before handling, thoroughly review the Safety Data Sheet (SDS) for the unlabeled

compound.[2]

Ensure a chemical fume hood or a balance enclosure is available and functioning

correctly, especially when weighing or transferring the powdered compound to minimize

dust formation.[2]

Assemble all necessary PPE and ensure it is in good condition.

Locate the nearest eye-wash station and safety shower.

Handling the Compound:

Don the appropriate PPE: lab coat, gloves, and chemical safety goggles. If not using a

fume hood, a dust mask is also required.
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When weighing the solid, use a balance inside a fume hood or a ventilated enclosure to

control dust.[2]

Handle the compound carefully to avoid generating dust.[5]

If creating a solution, add the solid to the solvent slowly to prevent splashing.

Keep the container tightly closed when not in use.[5]

In Case of Exposure or Spill:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[5]

Skin Contact: Remove contaminated clothing. Flush skin with plenty of water for at least

15 minutes. Seek medical attention if irritation persists.[5][10]

Inhalation: Move to fresh air immediately. If breathing is difficult, provide oxygen. Seek

medical attention.[5]

Spill: For small spills, carefully sweep or vacuum the material and place it into a suitable,

labeled disposal container.[5] Avoid generating dust.[5] Ensure the area is well-ventilated.

Disposal Plan
As a stable isotope-labeled compound, 4-Methyl-2-oxopentanoic acid-13C sodium does not

require special disposal procedures related to radioactivity.[3]

Waste Segregation:

Do not mix this chemical waste with general laboratory waste.

Collect all waste containing the compound, including contaminated consumables (e.g.,

gloves, weigh boats, pipette tips), into a dedicated and clearly labeled hazardous waste

container.

Disposal Procedure:
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The waste should be handled and disposed of in accordance with local, state, and federal

regulations for non-radioactive chemical waste.

Consult your institution's Environmental Health and Safety (EH&S) department for specific

guidelines on chemical waste disposal.

Workflow and Logic Diagrams
The following diagrams illustrate the key workflows for handling and responding to incidents

involving 4-Methyl-2-oxopentanoic acid-13C sodium.

Safe Handling Workflow

Preparation

Don PPE
(Goggles, Gloves, Lab Coat)

Handling
(Weighing/Transfer in Fume Hood)

Storage
(Tightly Sealed, -20°C) Decontamination & Cleanup

Waste Disposal
(Follow EH&S Guidelines)

Click to download full resolution via product page

Caption: Workflow for handling 4-Methyl-2-oxopentanoic acid-13C sodium.
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Emergency Response Protocol
Exposure Event

(Spill, Splash, Inhalation)

Evacuate Immediate Area
(If Necessary)

Administer First Aid
(Flush Skin/Eyes, Move to Fresh Air)

Spill Cleanup
(Use appropriate kit, avoid dust)

Notify Supervisor & EH&S Seek Medical Attention

Click to download full resolution via product page

Caption: Protocol for responding to an exposure or spill incident.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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